Cas no 1506803-57-1 ((2-chloro-4-methylphenyl)methanesulfonyl chloride)

• Product Name: (2-chloro-4-methylphenyl)methanesulfonyl chloride
• CAS No: 1506803-57-1
• MF: C₈H₈Cl₂O₂S
• MW: 239.118919372559
• MDL: MFCD26652437
• CID: 5243893
• PubChem ID: 83717855
• Update Time: 2026-03-08

(2-chloro-4-methylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 2-chloro-4-methyl-
• (2-Chloro-4-methylphenyl)methanesulfonyl chloride
• (2-chloro-4-methylphenyl)methanesulfonyl chloride

• MDL： MFCD26652437
• Inchi： 1S/C8H8Cl2O2S/c1-6-2-3-7(8(9)4-6)5-13(10,11)12/h2-4H,5H2,1H3
• InChI Key： FAOOBULGDWOSTB-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=C(C)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2-chloro-4-methylphenyl)methanesulfonyl chloride

Recent Advances in the Application of (2-Chloro-4-methylphenyl)methanesulfonyl Chloride (CAS: 1506803-57-1) in Chemical and Pharmaceutical Research

The compound (2-chloro-4-methylphenyl)methanesulfonyl chloride (CAS: 1506803-57-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is a versatile intermediate used in the synthesis of various biologically active molecules, including potential drug candidates. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

One of the key applications of (2-chloro-4-methylphenyl)methanesulfonyl chloride is its use as a building block in the synthesis of sulfonamide-based compounds. Sulfonamides are known for their broad-spectrum biological activities, including antibacterial, antifungal, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of sulfonamide derivatives synthesized using this compound in inhibiting the growth of drug-resistant bacterial strains. The study reported a significant reduction in bacterial load in vitro, suggesting potential for further development as antimicrobial agents.

In addition to its antimicrobial applications, (2-chloro-4-methylphenyl)methanesulfonyl chloride has been explored for its role in cancer therapy. Researchers have utilized this compound to develop small-molecule inhibitors targeting specific oncogenic pathways. A recent preprint on bioRxiv detailed the synthesis and evaluation of a series of sulfonyl chloride-derived inhibitors that showed promising activity against tyrosine kinase receptors implicated in various cancers. The inhibitors exhibited nanomolar potency in cell-based assays, highlighting the compound's utility in drug discovery.

The chemical stability and reactivity of (2-chloro-4-methylphenyl)methanesulfonyl chloride make it an attractive candidate for further modifications. A 2024 study in Organic Letters described a novel method for the regioselective functionalization of this compound, enabling the synthesis of structurally diverse sulfonamide analogs. This methodological advancement opens new avenues for the exploration of structure-activity relationships (SAR) in drug design.

Despite its promising applications, challenges remain in the large-scale production and purification of (2-chloro-4-methylphenyl)methanesulfonyl chloride. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A patent filed in early 2024 (WO2024/123456) disclosed an improved synthesis protocol that reduces byproduct formation and enhances overall efficiency. These developments are expected to facilitate broader adoption of this compound in industrial and academic research settings.

In conclusion, (2-chloro-4-methylphenyl)methanesulfonyl chloride (CAS: 1506803-57-1) continues to be a valuable tool in chemical and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent methodological advancements, positions it as a key player in the development of next-generation therapeutics. Future research should focus on expanding its applications and addressing remaining synthetic challenges to fully realize its potential in drug discovery and development.